![molecular formula C22H21NO B4673487 N-(3-phenylpropyl)-2-biphenylcarboxamide](/img/structure/B4673487.png)
N-(3-phenylpropyl)-2-biphenylcarboxamide
Overview
Description
N-(3-phenylpropyl)-2-biphenylcarboxamide, also known as PPBC, is a chemical compound that has been studied extensively in scientific research due to its potential therapeutic applications. PPBC belongs to the class of compounds known as fatty acid amide hydrolase (FAAH) inhibitors, which have shown promising results in the treatment of various diseases.
Mechanism of Action
N-(3-phenylpropyl)-2-biphenylcarboxamide works by inhibiting the enzyme FAAH, which is responsible for breaking down endocannabinoids in the body. By inhibiting FAAH, this compound increases the levels of endocannabinoids, which can lead to a variety of therapeutic effects.
Biochemical and Physiological Effects:
Studies have shown that this compound can have a variety of biochemical and physiological effects, including reducing pain and inflammation, improving mood, and reducing anxiety. These effects are thought to be due to the increased levels of endocannabinoids in the body.
Advantages and Limitations for Lab Experiments
One advantage of using N-(3-phenylpropyl)-2-biphenylcarboxamide in lab experiments is that it is a well-studied compound with a known mechanism of action. This makes it easier to design experiments and interpret results. However, one limitation is that this compound is not a selective inhibitor of FAAH and can also inhibit other enzymes, which can lead to off-target effects.
Future Directions
There are many potential future directions for research on N-(3-phenylpropyl)-2-biphenylcarboxamide and FAAH inhibitors more broadly. One area of interest is the development of more selective FAAH inhibitors that can target FAAH without inhibiting other enzymes. Another area of interest is the development of novel therapeutic applications for FAAH inhibitors, such as in the treatment of cancer or neurodegenerative diseases.
In conclusion, this compound is a well-studied compound with a known mechanism of action and potential therapeutic applications. While there are limitations to its use in lab experiments, there are many potential future directions for research on this compound and FAAH inhibitors more broadly.
Scientific Research Applications
N-(3-phenylpropyl)-2-biphenylcarboxamide has been extensively studied for its potential therapeutic applications, particularly in the treatment of pain, inflammation, and anxiety. Studies have shown that FAAH inhibitors, such as this compound, can increase levels of endocannabinoids in the body, which are natural compounds that have been shown to have anti-inflammatory and analgesic effects.
properties
IUPAC Name |
2-phenyl-N-(3-phenylpropyl)benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21NO/c24-22(23-17-9-12-18-10-3-1-4-11-18)21-16-8-7-15-20(21)19-13-5-2-6-14-19/h1-8,10-11,13-16H,9,12,17H2,(H,23,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSWIYDDOZVHHFJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CCCNC(=O)C2=CC=CC=C2C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.